Cas no 915929-37-2 (2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 915929-37-2
• MF: C₁₃H₂₂N₂O₄S₂
• MW: 334.45478105545
• CID: 5878421
• PubChem ID: 8741309
• Update Time: 2025-10-12

2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4-dimethyl-N-(1-methylethyl)-3-[methyl(methylsulfonyl)amino]-
• N-isopropyl-2,4-dimethyl-3-(N-methylmethylsulfonamido)benzenesulfonamide
• 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide
• AKOS024481139
• 915929-37-2
• 2,4-dimethyl-3-[methyl(methylsulfonyl)amino]-N-propan-2-ylbenzenesulfonamide
• VU0493133-1
• F3247-0089

• Inchi： 1S/C13H22N2O4S2/c1-9(2)14-21(18,19)12-8-7-10(3)13(11(12)4)15(5)20(6,16)17/h7-9,14H,1-6H3
• InChI Key： QFKWQQFNBUYGJA-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C)(=O)=O)=CC=C(C)C(N(C)S(C)(=O)=O)=C1C

Computed Properties

• Exact Mass: 334.10209953g/mol
• Monoisotopic Mass: 334.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 915929-37-2)

The compound 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 915929-37-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the N-methylmethanesulfonamido and isopropyl sulfonamide moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive intermediate due to its potential interactions with biological targets.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The CAS No. 915929-37-2 is particularly notable for its structural complexity, which enables selective binding to enzymes or receptors. This property aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity to minimize off-target effects. Users searching for "sulfonamide derivatives in drug design" or "CAS 915929-37-2 applications" will find this compound relevant to their inquiries.

The synthesis of 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aspect is critical for industries focusing on asymmetric catalysis or stereoselective synthesis. Laboratories working on high-throughput screening (HTS) platforms frequently evaluate such compounds for their ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in pharmacokinetic optimization.

From an industrial perspective, the compound’s thermal stability and solubility profile make it suitable for formulation development. Its methylsulfonamido group enhances metabolic resistance, a feature highly valued in long-acting drug formulations. These characteristics address common search queries like "improving drug half-life with sulfonamides" or "CAS 915929-37-2 stability data," reflecting practical concerns in R&D.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike traditional volatile organic compounds (VOCs), 915929-37-2 exhibits low eco-toxicity, aligning with the green chemistry movement. This makes it a candidate for sustainable agrochemical formulations, responding to searches such as "eco-friendly sulfonamide alternatives."

In summary, 2,4-dimethyl-3-(N-methylmethanesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide represents a convergence of structural innovation and functional adaptability. Its relevance spans drug discovery, material science, and sustainable chemistry, making it a compound of enduring interest in both academic and industrial settings.